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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and
characterization of Azathioprine-d3. Azathioprine-d3, the deuterium-labeled version of the
immunosuppressive drug Azathioprine, serves as a critical internal standard for quantitative
bioanalytical studies, such as those employing Nuclear Magnetic Resonance (NMR) or Mass
Spectrometry (MS).[1] Its use allows for more accurate measurement of Azathioprine and its
metabolites in biological matrices.

Proposed Synthetic Route for Azathioprine-d3

The synthesis of Azathioprine-d3 is analogous to the established synthesis of Azathioprine.[2]
The key modification is the use of a deuterated starting material to introduce the deuterium
label onto the methyl group of the imidazole moiety. The proposed reaction involves the
nucleophilic substitution of the chlorine atom in 5-chloro-1-(methyl-d3)-4-nitro-1H-imidazole by
the thiol group of 6-mercaptopurine.
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Step 1: Preparation of Deuterated Intermediate

Methylamine-d3 Diethyl Oxalate

Cyclization &
Chlorination (PCI5)

Nitration
(HNO3, H2S04)

Step 2: Coupling Reaction

5-chloro-1-(methyl-d3)
-4-nitro-1H-imidazole

6-Mercaptopurine

Coupling in
Dimethyl Sulfoxide (DMSO)

Azathioprine-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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